Cas no 6955-26-6 ( )

  structure
  structure
Product Name: 
CAS No:6955-26-6
MF:C10H9NO
MW:159.184562444687
CID:973886
PubChem ID:228355
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Oxopropyl)Benzonitrile
    • 2-propanoylbenzonitrile
    • NSC 21221
    • NSC21221
    • 1-(2-Cyanophenyl)propan-1-one
    • 6955-26-6
    • NSC-21221
    • DTXSID80281299
    • 2-propionylbenzonitrile
    • SCHEMBL8239082
    • starbld0018155
    • DB-365289
    • 2-PROPIONYL BENZONITRILE
    •  
    • Inchi: 1S/C10H9NO/c1-2-10(12)9-6-4-3-5-8(9)7-11/h3-6H,2H2,1H3
    • InChI Key: RHWZMPUGKUQVIH-UHFFFAOYSA-N
    • SMILES: O=C(CC)C1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 159.06847
  • Monoisotopic Mass: 159.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 297.9°C at 760 mmHg
  • Flash Point: 134°C
  • Refractive Index: 1.531
  • PSA: 40.86
  • LogP: 2.15098
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